5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide

• IUPAC Name: 5-(1,3-benzodioxol-5-ylmethylsulfamoyl)-2-methoxy-N-methylbenzamide
• InChI: InChI=1S/C17H18N2O6S/c1-18-17(20)13-8-12(4-6-14(13)23-2)26(21,22)19-9-11-3-5-15-16(7-11)25-10-24-15/h3-8,19H,9-10H2,1-2H3,(H,18,20)
• InChI Key: UFGVFNYUUVBKGC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C17H18N2O6S
• Molecular Weight: 378.4 g/mol

Description

5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide, also known as BDBM, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been found to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been found to inhibit the activity of the proteasome, an enzyme complex that is involved in the degradation of proteins. This inhibition leads to the accumulation of misfolded and damaged proteins, which can lead to cell death. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has also been found to inhibit the activity of the hepatitis C virus NS5B polymerase, which is essential for viral replication.
Biochemical and Physiological Effects:
5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. Additionally, 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been found to exhibit anti-inflammatory activity and has been investigated for its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high purity and yield. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide is also stable and can be stored for long periods of time without degradation. However, there are also limitations to using 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide in lab experiments. It has been found to exhibit cytotoxicity at high concentrations, which can limit its use in certain experiments. Additionally, 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has not been extensively studied in vivo, and its potential toxicity and pharmacokinetics in animals and humans are not well understood.

Future Directions

There are several future directions for research on 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide. One area of research is to further investigate its potential use in cancer therapy. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been found to exhibit antitumor activity in several types of cancer cells, and further studies are needed to determine its efficacy in vivo. Another area of research is to investigate its potential use in treating neurodegenerative diseases. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been found to exhibit neuroprotective activity, and further studies are needed to determine its potential use in treating Alzheimer's and Parkinson's disease. Additionally, further studies are needed to determine the safety and pharmacokinetics of 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide in animals and humans.

Scientific Research Applications

5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit antitumor activity and has been investigated for its potential use in cancer therapy. 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has also been found to exhibit antiviral activity against the hepatitis C virus and has been studied as a potential treatment for hepatitis C. Additionally, 5-{[(1,3-benzodioxol-5-ylmethyl)amino]sulfonyl}-2-methoxy-N-methylbenzamide has been found to exhibit neuroprotective activity and has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.